Cas no 50433-83-5 (Octanoic acid,4-formylphenyl ester)

Octanoic acid, 4-formylphenyl ester is a specialized ester compound combining octanoic acid (caprylic acid) with a 4-formylphenyl moiety. This product is characterized by its unique molecular structure, which integrates the hydrophobic properties of octanoic acid with the reactive aldehyde functionality of the formylphenyl group. It is primarily utilized in organic synthesis and pharmaceutical intermediates, where its dual functionality enables applications in cross-coupling reactions, polymer chemistry, and as a precursor for more complex derivatives. The ester linkage enhances stability while the aldehyde group offers reactivity for further functionalization. Its well-defined purity and consistent performance make it suitable for research and industrial processes requiring precise chemical modifications.
Octanoic acid,4-formylphenyl ester structure
50433-83-5 structure
Product Name:Octanoic acid,4-formylphenyl ester
CAS No:50433-83-5
MF:C15H20O3
MW:248.317504882813
CID:377927
PubChem ID:3084920
Update Time:2025-06-14

Octanoic acid,4-formylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,4-formylphenyl ester
    • (4-formylphenyl) octanoate
    • DTXSID7068550
    • 4-formylphenyl octanoate
    • SCHEMBL1665845
    • Octanoic acid, 4-formylphenyl ester
    • p-octanoyloxybenzaldehyde
    • 50433-83-5
    • (4-formylphenyl)octanoate
    • CRNAPIOANHRWDJ-UHFFFAOYSA-N
    • 4-formylphenyloctanoate
    • Inchi: 1S/C15H20O3/c1-2-3-4-5-6-7-15(17)18-14-10-8-13(12-16)9-11-14/h8-12H,2-7H2,1H3
    • InChI Key: CRNAPIOANHRWDJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)C(CCCCCCC)=O

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.1
  • Topological Polar Surface Area: 43.4Ų

Octanoic acid,4-formylphenyl ester Pricemore >>

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Additional information on Octanoic acid,4-formylphenyl ester

Comprehensive Analysis of Octanoic acid,4-formylphenyl ester (CAS No. 50433-83-5): Properties, Applications, and Industry Trends

Octanoic acid,4-formylphenyl ester (CAS No. 50433-83-5) is an organic compound widely recognized for its versatile applications in the fragrance, pharmaceutical, and specialty chemical industries. This ester derivative combines octanoic acid (caprylic acid) with 4-formylphenyl, resulting in a unique molecular structure that offers both aromatic and functional properties. The compound’s CAS registry number (50433-83-5) serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for ester-based compounds like Octanoic acid,4-formylphenyl ester has surged due to their role in sustainable and bio-based product formulations. With growing consumer interest in green chemistry and eco-friendly ingredients, this compound is increasingly studied for its potential in biodegradable materials and low-toxicity applications. Its molecular stability and solubility profile make it a preferred choice for formulators seeking alternatives to synthetic additives.

The chemical synthesis of 50433-83-5 typically involves esterification reactions between octanoic acid and 4-hydroxybenzaldehyde, followed by purification processes to achieve high purity. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to verify its structural integrity. Researchers emphasize its low volatility and thermal resistance, which are pivotal for applications in high-temperature environments.

One of the most searched questions about Octanoic acid,4-formylphenyl ester revolves around its safety profile and regulatory status. Current data suggests it complies with major regulatory frameworks like REACH and FDA guidelines for specific uses. However, users often inquire about its biodegradability and allergenic potential, topics that align with the broader trend of transparency in chemical sourcing. Industry reports highlight its use in cosmetic preservatives and flavor enhancers, where its mild odor and compatibility with other ingredients are valued.

From a commercial perspective, CAS No. 50433-83-5 is traded as a specialty chemical, with suppliers emphasizing its high purity grades (≥98%) for research and industrial applications. The compound’s market growth is linked to the expansion of the personal care industry, particularly in regions like Asia-Pacific, where demand for multifunctional additives is rising. Innovations in microencapsulation technologies have further broadened its utility, enabling controlled release in fragrances and topical formulations.

In conclusion, Octanoic acid,4-formylphenyl ester (CAS No. 50433-83-5) represents a niche yet impactful component in modern chemistry. Its balance of functional versatility and environmental compatibility positions it as a candidate for future breakthroughs in sustainable chemistry. As industries pivot toward bio-based solutions, this compound’s role is likely to expand, driven by both scientific advancements and consumer-driven demand for safer alternatives.

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